Cas no 1601884-19-8 (2-Methyl-2-(2-methylthiophen-3-yl)propanoic acid)

• Product Name: 2-Methyl-2-(2-methylthiophen-3-yl)propanoic acid
• CAS No: 1601884-19-8
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 5696058
• PubChem ID: 102837258
• Update Time: 2025-10-27

2-Methyl-2-(2-methylthiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1137853
• 1601884-19-8
• 2-Methyl-2-(2-methylthiophen-3-yl)propanoicacid
• 2-Methyl-2-(2-methylthiophen-3-yl)propanoic acid
• 3-Thiopheneacetic acid, α,α,2-trimethyl-

• Inchi： 1S/C9H12O2S/c1-6-7(4-5-12-6)9(2,3)8(10)11/h4-5H,1-3H3,(H,10,11)
• InChI Key： RRSPFHZEMDOMDE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 290.5±25.0 °C(Predicted)
• pka: 4.36±0.14(Predicted)

Additional information on 2-Methyl-2-(2-methylthiophen-3-yl)propanoic acid

Comprehensive Overview of 2-Methyl-2-(2-methylthiophen-3-yl)propanoic acid (CAS No. 1601884-19-8)

2-Methyl-2-(2-methylthiophen-3-yl)propanoic acid (CAS No. 1601884-19-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a thiophene derivative, features a propanoic acid backbone substituted with a methylthiophene group, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of anti-inflammatory agents and central nervous system (CNS) therapeutics.

The growing interest in 2-Methyl-2-(2-methylthiophen-3-yl)propanoic acid aligns with the broader trend of leveraging heterocyclic compounds for their bioactivity. Searches for terms like "thiophene-based drug candidates" and "CAS 1601884-19-8 applications" have surged in recent years, reflecting its relevance in modern medicinal chemistry. Its molecular structure, which includes a thiophene ring, is particularly noteworthy because thiophenes are known for their electron-rich nature, enabling interactions with biological targets such as enzymes and receptors.

From a synthetic perspective, CAS No. 1601884-19-8 is often synthesized via multistep organic reactions, including Grignard reactions or cross-coupling methodologies. These processes are critical for achieving high purity, a factor that is frequently queried in search engines with phrases like "how to purify 2-Methyl-2-(2-methylthiophen-3-yl)propanoic acid." The compound's logP value and solubility profile are also key parameters for researchers, as they influence its bioavailability and formulation potential.

In the context of sustainability, 2-Methyl-2-(2-methylthiophen-3-yl)propanoic acid has been examined for its compatibility with green chemistry principles. Questions such as "eco-friendly synthesis of thiophene derivatives" are trending, highlighting the demand for environmentally benign production methods. Innovations like catalytic hydrogenation and solvent-free reactions are being explored to reduce waste and energy consumption during its synthesis.

Another area of interest is the compound's potential role in material science. Its aromatic thiophene moiety makes it a candidate for designing organic semiconductors or conductive polymers, topics frequently searched alongside "CAS 1601884-19-8 uses in electronics." This interdisciplinary appeal underscores its versatility beyond traditional pharmaceutical applications.

Quality control and analytical characterization of 2-Methyl-2-(2-methylthiophen-3-yl)propanoic acid are equally critical. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its identity and purity. Search queries like "analytical methods for CAS 1601884-19-8" reflect the need for robust protocols to ensure consistency in research and industrial settings.

In summary, 2-Methyl-2-(2-methylthiophen-3-yl)propanoic acid (CAS No. 1601884-19-8) is a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and advanced materials. Its structural features and synthetic adaptability make it a subject of ongoing investigation, driven by both academic curiosity and industrial demand. As research progresses, this compound is likely to remain a focal point in discussions about innovative chemical intermediates and their role in addressing global challenges.